Cas no 2034543-83-2 (2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one
• CAS No: 2034543-83-2
• MF: C₂₁H₂₂N₄O₃
• MW: 378.4244
• CID: 5352976
• Update Time: 2025-07-17

2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]ethanone
• 2-(2-methoxyphenyl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone
• 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C21H22N4O3/c1-27-20-10-6-5-7-16(20)11-21(26)24-13-18(14-24)25-12-17(22-23-25)15-28-19-8-3-2-4-9-19/h2-10,12,18H,11,13-15H2,1H3
• InChI Key： QBIQOQRPEXDSDT-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])N1C([H])([H])C([H])(C1([H])[H])N1C([H])=C(C([H])([H])OC2C([H])=C([H])C([H])=C([H])C=2[H])N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 508
• XLogP3: 2
• Topological Polar Surface Area: 69.5

Additional information on 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one (CAS No. 2034543-83-2)

The compound 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one (CAS No. 2034543-83-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a methoxyphenyl group, a triazole ring, and an azetidine moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for disease treatment.

In recent years, the demand for small molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and personalized therapies. The 1,2,3-triazole scaffold in this molecule is especially noteworthy, as it is a common pharmacophore in FDA-approved drugs due to its stability and ability to form hydrogen bonds. This makes CAS 2034543-83-2 a promising candidate for further exploration in cancer research, neurodegenerative diseases, and anti-inflammatory applications. Its phenoxymethyl side chain further enhances its bioavailability, a critical factor in drug design.

The synthesis of 2-(2-methoxyphenyl)-1-{3-[4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl]azetidin-1-yl}ethan-1-one typically involves click chemistry techniques, which are widely praised for their efficiency and modularity. This method aligns with the growing interest in green chemistry and sustainable practices, as it minimizes waste and reduces the need for hazardous reagents. The compound’s azetidine ring, a four-membered nitrogen heterocycle, is also a hotspot in modern drug discovery due to its conformational rigidity and ability to improve metabolic stability.

From an SEO perspective, terms like "triazole-based drugs", "azetidine derivatives in medicine", and "kinase inhibitor development" are frequently searched by professionals and academics. These keywords reflect the compound’s relevance in cutting-edge research. Additionally, the rise of AI-driven drug discovery has increased interest in such molecules, as computational models can predict their interactions with biological targets more accurately than ever before.

In summary, CAS 2034543-83-2 represents a fascinating intersection of medicinal chemistry and biotechnology. Its structural complexity and functional versatility make it a valuable subject for ongoing studies, particularly in the context of targeted therapies and drug repurposing. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in the next generation of pharmaceutical innovations.